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Compound of Interest

Compound Name: Boc-Tdf-OH

Cat. No.: B2444152

An In-depth Guide for Researchers and Drug Development Professionals
Introduction:

Boc-Tdf-OH, chemically known as N-(tert-butoxycarbonyl)-N-(2,2,2-trifluoroethyl)glycine, is a
non-natural amino acid derivative that has garnered interest in peptide chemistry and drug
discovery. The incorporation of the trifluoroethyl group can significantly influence the
conformational properties and biological activity of peptides. This technical guide provides a
comprehensive overview of the commercial suppliers of Boc-Tdf-OH, its physicochemical
properties, and available information on its synthesis and incorporation into peptides.

Commercial Availability

Boc-Tdf-OH, identified by the CAS number 1306604-74-9, is available from several
commercial chemical suppliers. Researchers can source this compound from vendors
specializing in amino acids, peptide synthesis reagents, and building blocks for medicinal
chemistry.

Below is a summary of prominent suppliers and their typical product specifications.
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. Catalog . et
Supplier Purity Availability Notes
Number
Sigma-Aldrich ADVH7F38113E - Inquire -
BLDpharm BD00793707 >95% Inquire -
Acrotein
] A-8130 - Inquire -
ChemBio
) Formula:
Activate .
o - - Inquire CI9H14F3NO4,
Scientific
MW: 257.21

Note: Availability and purity specifications are subject to change. It is recommended to contact

the suppliers directly for the most current information.

Physicochemical Properties

The key physicochemical properties of Boc-Tdf-OH are summarized in the table below, based

on data from various suppliers and chemical databases.

Property

Value

Chemical Name

N-(tert-butoxycarbonyl)-N-(2,2,2-

trifluoroethyl)glycine
Boc-Tdf-OH, N-Boc-N-(2,2,2-
Synonyms ] ]
trifluoroethyl)glycine
CAS Number 1306604-74-9
Molecular Formula C9H14F3NO4
Molecular Weight 257.21 g/mol
Appearance White to off-white powder or crystalline solid
- Soluble in common organic solvents such as
Solubility

methanol, DMSO, and chloroform.
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Synthesis and Incorporation into Peptides

While specific, detailed protocols for the synthesis of Boc-Tdf-OH are not readily available in
the public domain, the general principles of N-alkylation of amino acids followed by Boc
protection are applicable.

The incorporation of N-substituted amino acids like N-(2,2,2-trifluoroethyl)glycine into peptide
chains using solid-phase peptide synthesis (SPPS) presents unique challenges compared to
standard proteinogenic amino acids. The steric hindrance and altered nucleophilicity of the
secondary amine can necessitate modified coupling conditions.

General Workflow for Peptide Synthesis using Boc-Tdf-OH:

The following diagram illustrates a generalized workflow for the incorporation of a Boc-Tdf-OH
residue into a peptide chain via Boc-strategy solid-phase peptide synthesis (SPPS).
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Caption: Generalized workflow for the incorporation of Boc-Tdf-OH into a peptide using Boc-
SPPS.
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Experimental Considerations for Peptide Coupling:

o Coupling Reagents: Due to the decreased nucleophilicity of the secondary amine in N-(2,2,2-
trifluoroethyl)glycine, stronger coupling reagents may be required for efficient peptide bond
formation. Reagents such as HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-
b]pyridinium 3-oxid hexafluorophosphate) or HBTU (O-(Benzotriazol-1-yl)-N,N,N",N'-
tetramethyluronium hexafluorophosphate) in the presence of a tertiary base like DIEA (N,N-
Diisopropylethylamine) are often employed.

o Reaction Times: Extended coupling times may be necessary to ensure complete acylation of
the secondary amine.

e Monitoring: Careful monitoring of the coupling reaction using methods like the Kaiser test
(which is not suitable for secondary amines) or other analytical techniques is crucial to
optimize the synthesis protocol.

Biological Significance and Signaling Pathways

Research indicates that the incorporation of fluorinated amino acids can significantly impact the
conformational properties of peptides. A study on peptides containing L-2-(2,2,2-
trifluoroethyl)glycine suggests that this residue imparts a hydrophobic character.[1] In aqueous
solutions, these peptides tended to adopt a random coil conformation, but transitioned to a
helical structure in the presence of 2,2,2-trifluoroethanol, highlighting the influence of the
microenvironment on their secondary structure.[1]

The trifluoroethyl group can enhance metabolic stability by blocking enzymatic degradation at
the N-terminus. Furthermore, its electron-withdrawing nature can alter the pKa of nearby
functional groups, potentially influencing receptor binding and biological activity.

Currently, there is a lack of specific information in the scientific literature detailing the
involvement of peptides containing N-(2,2,2-trifluoroethyl)glycine in defined signaling pathways.
The primary application of this and similar non-natural amino acids lies in the de novo design of
peptides with tailored properties, such as enhanced stability, altered conformation, and novel
biological activities. Researchers in drug discovery may incorporate this residue to probe
structure-activity relationships or to develop peptide-based therapeutics with improved
pharmacokinetic profiles.
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The logical relationship for investigating the impact of Boc-Tdf-OH incorporation can be
visualized as follows:

Biophysical & Biological Analysis Potential Outcomes

Biological Activity Assay
. . . (e.g., Receptor Binding, Cell-based)
Peptide Design & Synthesis /
Solid-Phase Metabolic Stability .
Peptide Synthesis )—> Increased Half-life
Conformational Analysis
(e.g., CD, NMR) Altered 3D Structure

Click to download full resolution via product page
Caption: Logical workflow for the use and analysis of Boc-Tdf-OH in peptide research.
Conclusion:

Boc-Tdf-OH is a commercially available, non-natural amino acid that offers a valuable tool for
modifying the properties of peptides. Its incorporation can enhance hydrophobicity and
potentially metabolic stability. While detailed, standardized protocols for its use are not widely
published, the general principles of solid-phase peptide synthesis, with careful optimization of
coupling conditions, can be applied. Further research is needed to fully elucidate the impact of
N-(2,2,2-trifluoroethyl)glycine on specific biological signaling pathways. This guide serves as a
foundational resource for researchers and drug developers interested in utilizing this unique
building block in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b2444152#commercial-suppliers-of-boc-tdf-oh]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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